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Compound of Interest

Compound Name: Perimed

Cat. No.: B050059

Technical Support Center: Perimed PeriFlux
6000

This technical support center provides comprehensive guidance on calibration, quality control,
and troubleshooting for the Perimed PeriFlux 6000 system. It is designed for researchers,

scientists, and drug development professionals to ensure accurate and reliable data acquisition
during their experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the operation of the PeriFlux 6000.
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Issue

Possible Cause

Recommended Action

tcpO2 Calibration Failure

1. Dirty or improperly
maintained electrode. 2.
Expired or contaminated
electrolyte solution. 3.
Damaged electrode membrane
or O-rings. 4. Incorrect ambient
oxygen concentration. 5.
Hardware malfunction.

1. Clean the electrode surface
and re-membrane it.[1][2][3] 2.
Replace the electrolyte
solution with a fresh,
unopened bottle. 3. Inspect the
membrane and O-rings for any
damage and replace if
necessary.[1][2][3] 4. Ensure
calibration is performed in
ambient air with normal oxygen
levels. 5. If the issue persists
after following the above steps,
contact Perimed support for

further assistance.[4]

Unstable or Drifting tcpO2
Readings

1. Poor electrode contact with
the skin. 2. Air bubbles trapped
under the electrode. 3. Patient
movement. 4. Insufficient
patient stabilization time. 5.
Changes in patient's
physiological state (e.g.,

temperature, blood pressure).

1. Ensure the fixation ring is
securely attached to clean, dry
skin.[2] 2. Remove the
electrode and re-apply,
ensuring no air bubbles are
present.[2] 3. Advise the
patient to remain still during
the measurement. 4. Allow the
patient to rest in a supine
position for at least 10-15
minutes before starting the
measurement. 5. Monitor and
record the patient's
physiological state and note

any changes.

"Check Probe" or "Probe Not

Found" Error

1. Loose or improper
connection of the probe. 2.
Damaged probe or cable. 3.
Incorrect probe type selected

in the software.

1. Disconnect and reconnect
the probe, ensuring a secure
connection. 2. Inspect the
probe and cable for any visible
damage. Try a different probe
if available. 3. Verify that the
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correct probe type is selected

in the system settings.

1. Use the appropriate cuff size

) for the limb and ensure it is
1. Incorrect cuff size or
) placed snugly.[5] 2. Inspect the

placement. 2. Leak in the cuff i
Inaccurate Pressure ) ] ) cuff and tubing for any leaks.

or tubing. 3. Patient not in a o )
Measurements _ N 3. Ensure the patient is resting

relaxed, supine position. 4. ) )

) ) comfortably in a supine
Rapid deflation of the cuff. N
position.[5] 4. Allow for a slow

and steady cuff deflation.

1. Ensure the probe is securely
attached to the skin. 2.

. Consider warming the
1. Poor probe contact with the ) )
_ _ measurement site to improve
) skin. 2. Patient has very low )
No Laser Doppler Signal or ) ) perfusion.[6][7] 3. Ensure the
) ) peripheral perfusion. 3. ) )
"Low Perfusion” Warning probe is placed over a suitable
Incorrect probe placement. 4. )
. area with adequate
Probe is damaged. ) o
microvascular activity. 4. Try

using a different probe to see if

the issue persists.

Frequently Asked Questions (FAQs)
Calibration

e Q1: How often should I calibrate the tcpO2 electrodes? A: It is recommended to perform a
calibration before each new patient measurement, if the measurement site is changed, or if
the electrode has been re-membraned.[8]

e Q2: What is the purpose of the motility standard for Laser Doppler probes? A: The motility
standard is a colloidal suspension of polystyrene particles that provides a known and
reproducible signal for calibrating the Laser Doppler probes, ensuring accurate and
consistent perfusion measurements.[9]

e Q3: How do | verify the pressure calibration? A: You can verify the pressure calibration by
connecting an external manometer to the pressure outlet and comparing the readings on the
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manometer with the values displayed on the PeriFlux 6000 screen at different pressure
points.[10]

Quality Control & Maintenance

e Q4: How often should the tcpO2 electrodes be re-membraned? A: It is recommended to re-
membrane the tcpO2 electrodes weekly, or immediately if the electrode has been in contact
with a patient with a known infection.[1][2][3]

e Q5: How should I clean the probes and cuffs? A: Laser Doppler probes should be cleaned
with a soft cloth and a mild detergent. Cuffs can be hand-washed with a mild detergent.
Refer to the user manual for a list of approved disinfectants.[10]

e Q6: What is the expected lifespan of the probes and electrodes? A: The warranty period for
laser Doppler probes is 12 months, and for the instrument is 24 months. The expected
lifetime of the instruments is 10 years, and for laser Doppler probes is 3 years.[4] It is
recommended to replace measurement sensors once they have reached their expected
lifespan to ensure measurement robustness.[11]

Experimental Procedures

e Q7: What are the key considerations for patient preparation before a measurement? A: The
patient should be in a relaxed, supine position in a temperature-controlled room. The
measurement site should be clean, dry, and free of hair. Allow for an acclimatization period of
10-15 minutes before starting the measurement.[2]

e Q8: Can I perform tcpO2 and pressure measurements simultaneously? A: Yes, the PeriFlux
6000 allows for parallel testing of tcpO2 and peripheral pressures, which can save time
during examinations.[6]

Experimental Protocols
tcpO2 Electrode Calibration and Measurement

This protocol outlines the steps for calibrating a tcpO2 electrode and performing a
measurement.

e Preparation:
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[e]

Ensure the PeriFlux 6000 is powered on and has warmed up for at least 30 minutes.

o

Clean the tcpO2 electrode according to the manufacturer's instructions.

[¢]

If necessary, perform the re-membraning procedure.

[¢]

Prepare the patient by ensuring they are in a comfortable, supine position and the
measurement site is clean and dry.

Calibration:

[¢]

Navigate to the calibration menu on the PeriFlux 6000 touchscreen.

o Place the electrode in the calibration chamber, which provides a zero-oxygen
environment.

o Initiate the "Zero" calibration. The system will automatically adjust to a zero oxygen
reading.

o Remove the electrode from the chamber and expose it to ambient air.

o Initiate the "Air" calibration. The system will use the known oxygen concentration in the air
(20.9%) to set the upper calibration point.

o A successful calibration will be indicated on the screen.

Measurement:

o Apply a fixation ring to the prepared measurement site.

o

Add a drop of contact fluid to the center of the ring.

[e]

Place the calibrated electrode onto the fixation ring, ensuring a good seal and no air
bubbles.

Secure the electrode cable.

[e]

Start the measurement on the PeriFlux 6000.

o
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o Allow the reading to stabilize before recording the data.

Laser Doppler Probe Calibration

This protocol describes the calibration procedure for a Laser Doppler probe.
e Preparation:
o Power on the PeriFlux 6000 and allow it to warm up.
o Connect the Laser Doppler probe to the appropriate channel.
 Calibration:
o Access the Laser Doppler calibration menu.
o Place the probe in the motility standard, ensuring the probe tip is immersed in the solution.

o Start the calibration. The system will measure the signal from the motility standard and
adjust the probe's settings accordingly.

o After the motility standard calibration, the system may prompt for a zero-perfusion check.
Place the probe on a static surface to confirm a zero reading.

o A confirmation message will indicate a successful calibration.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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